N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide

• IUPAC Name: N-(3-ethoxypropyl)-2-[4-(2-methylpropylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C17H28N2O5S/c1-4-23-11-5-10-18-17(20)13-24-15-6-8-16(9-7-15)25(21,22)19-12-14(2)3/h6-9,14,19H,4-5,10-13H2,1-3H3,(H,18,20)
• InChI Key: RGOZNIOKKCTVQC-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)COC1=CC=C(C=C1)S(=O)(=O)NCC(C)C
• Molecular Formula: C17H28N2O5S
• Molecular Weight: 372.5 g/mol

Description

N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide, also known as EIPA, is a chemical compound that has been extensively studied for its potential use in scientific research. EIPA is a selective inhibitor of the Na+/H+ exchanger (NHE), which plays a critical role in regulating intracellular pH and cell volume. In

Mechanism of Action

N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide acts as a selective inhibitor of the NHE, which is a transmembrane protein that regulates intracellular pH and cell volume. The NHE is activated in response to various stimuli, including changes in extracellular pH, osmolality, and cell volume. The activation of NHE leads to the influx of Na+ and the efflux of H+, resulting in an increase in intracellular pH and cell volume. N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide inhibits the NHE by binding to the extracellular domain of the protein, thereby preventing the influx of Na+ and the efflux of H+. This results in a decrease in intracellular pH and cell volume.
Biochemical and Physiological Effects
N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the growth and migration of cancer cells, possibly through the modulation of intracellular pH and cell volume. N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide has also been shown to modulate the activity of ion channels, including the voltage-gated potassium channel and the calcium-activated potassium channel. These effects suggest that N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide may have broad applications in the study of ion channel function and cellular physiology.

Advantages and Limitations for Lab Experiments

N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide has several advantages for lab experiments. The compound is readily available, and its synthesis has been well-established. N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide has also been extensively studied, and its mechanism of action is well-understood. However, there are also limitations to the use of N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide in lab experiments. The compound has been shown to have off-target effects, including the inhibition of other ion channels. Additionally, the effects of N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide may be cell-type specific, which may limit its utility in certain experiments.

Future Directions

There are several future directions for the study of N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide. One area of research is the development of more selective NHE inhibitors that do not have off-target effects. Another area of research is the investigation of the effects of N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide on other ion channels and cellular processes. Additionally, the potential therapeutic applications of N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide in the treatment of cancer and other diseases should be explored. Overall, the study of N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide has the potential to provide valuable insights into ion channel function and cellular physiology.

Synthesis Methods

The synthesis of N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide involves the reaction of 4-(N-isobutylsulfamoyl)phenol with 2-chloroacetic acid, followed by the reaction of the resulting intermediate with 3-ethoxypropylamine. The final compound is obtained through purification and isolation steps. The synthesis of N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide has been well-established, and the compound is readily available for research purposes.

Scientific Research Applications

N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide has been extensively studied for its potential use in scientific research. The compound has been shown to inhibit the NHE in various cell types, including cancer cells, cardiac myocytes, and neurons. The inhibition of NHE by N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide has been implicated in the regulation of intracellular pH, cell volume, and cell migration. N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide has also been shown to modulate the activity of various ion channels, including the voltage-gated potassium channel and the calcium-activated potassium channel. These findings suggest that N-(3-ethoxypropyl)-2-(4-(N-isobutylsulfamoyl)phenoxy)acetamide may have broad applications in the study of ion channel function and cellular physiology.